Cas no 1185319-70-3 (3-Chloro-N-(4-piperidinylmethyl)-2-quinoxalinamine hydrochloride)

• Product Name: 3-Chloro-N-(4-piperidinylmethyl)-2-quinoxalinamine hydrochloride
• CAS No: 1185319-70-3
• MF: C₁₂H₁₆Cl₂F₃N₃
• MW: 330.17675113678
• CID: 1004049
• PubChem ID: 45787001
• Update Time: 2025-06-13

3-Chloro-N-(4-piperidinylmethyl)-2-quinoxalinamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-N-(4-piperidinylmethyl)-2-quinoxalinamine hydrochloride
• 3-chloro-N-(piperidin-3-ylmethyl)-5-(trifluoromethyl)pyridin-2-amine,hydrochloride
• (3-Chloro-5-trifluoromethyl-pyridin-2-yl)-piperidin-3-ylmethyl-amine hydrochloride
• AKOS015941546
• DB-299685
• 1185319-70-3
• 3-Chloro-N-(3-piperidinylmethyl)-5-(trifluoromethyl)-2-pyridinamine hydrochloride
• 3-Chloro-N-[(piperidin-3-yl)methyl]-5-(trifluoromethyl)pyridin-2-amine--hydrogen chloride (1/1)
• 3-Chloro-N-(piperidin-3-ylmethyl)-5-(trifluoromethyl)pyridin-2-amine hydrochloride
• 3-chloro-N-(3-piperidylmethyl)-5-(trifluoromethyl)pyridin-2-amine hydrochloride
• 3-Chloro-N-(piperidin-3-ylmethyl)-5-(trifluoromethyl)pyridin-2-aminehydrochloride
• DTXSID70671544
• 3-chloro-N-(piperidin-3-ylmethyl)-5-(trifluoromethyl)pyridin-2-amine;hydrochloride
• (3-Chloro-5-trifluoroMethyl-pyridin-2-yl)-piperidin-3-ylMethyl-aMine hydrochloride, 98+% C12H16Cl2F3N3, MW: 330.18

• MDL： MFCD09877743
• Inchi： 1S/C12H15ClF3N3.ClH/c13-10-4-9(12(14,15)16)7-19-11(10)18-6-8-2-1-3-17-5-8;/h4,7-8,17H,1-3,5-6H2,(H,18,19);1H
• InChI Key： GSBDGNVSDFCDAI-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1NCC1CNCCC1.Cl

Computed Properties

• Exact Mass: 329.0673374g/mol
• Monoisotopic Mass: 329.0673374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37Ų

Additional information on 3-Chloro-N-(4-piperidinylmethyl)-2-quinoxalinamine hydrochloride

Comprehensive Overview of 3-Chloro-N-(4-piperidinylmethyl)-2-quinoxalinamine hydrochloride (CAS No. 1185319-70-3)

3-Chloro-N-(4-piperidinylmethyl)-2-quinoxalinamine hydrochloride (CAS No. 1185319-70-3) is a specialized quinoxaline derivative with significant potential in pharmaceutical research and development. This compound, characterized by its unique piperidinylmethyl and chloroquinoxaline moieties, has garnered attention for its structural versatility and potential applications in medicinal chemistry. Researchers are increasingly exploring its role as a kinase inhibitor scaffold, particularly in the context of cancer therapeutics and neurological disorders, aligning with current trends in targeted drug discovery.

The molecular structure of CAS 1185319-70-3 features a chlorinated quinoxaline core, which is known to enhance binding affinity to biological targets. The addition of the 4-piperidinylmethyl group introduces improved solubility and bioavailability, making it a promising candidate for drug optimization. Recent studies highlight its potential in modulating protein-protein interactions, a hot topic in precision medicine. This aligns with frequent search queries such as "novel quinoxaline-based drugs" and "small molecule inhibitors for personalized therapy," reflecting growing interest in tailored treatment approaches.

From a synthetic chemistry perspective, 3-Chloro-N-(4-piperidinylmethyl)-2-quinoxalinamine HCl serves as a valuable intermediate for constructing heterocyclic compounds. Its hydrogen chloride salt form ensures stability during storage and handling, addressing common concerns about compound degradation in pharmaceutical workflows. Analytical techniques like HPLC purity analysis and mass spectrometry characterization are typically employed to verify its quality, responding to researchers' frequent questions about compound validation methods in peer-reviewed literature.

The compound's potential extends to central nervous system (CNS) drug development, where its ability to cross the blood-brain barrier is being investigated. This connects with trending searches about "neuroprotective agents" and "blood-brain barrier permeable molecules." Its quinoxaline-amine structure shares similarities with known neurotransmitter modulators, sparking interest in its application for neurodegenerative disease research – a field experiencing exponential growth due to aging populations worldwide.

In biochemical assays, 1185319-70-3 demonstrates interesting structure-activity relationships (SAR) when modified at the piperidine nitrogen or quinoxaline 2-position. Such SAR studies are crucial for answering common researcher queries about "molecular optimization strategies" and "scaffold hopping techniques." The compound's hydrogen bond donor/acceptor profile makes it particularly valuable for fragment-based drug design, a methodology gaining traction in computational chemistry circles.

Quality control protocols for 3-Chloro-N-(4-piperidinylmethyl)-2-quinoxalinamine hydrochloride typically involve spectroscopic verification (1H/13C NMR, FT-IR) and elemental analysis, addressing frequent purchaser concerns about compound authentication. The pharmaceutical industry's shift toward quality by design (QbD) principles has increased demand for well-characterized intermediates like this, as evidenced by search trends for "GMP-compliant research chemicals" and "validated synthetic intermediates."

Environmental and safety considerations for handling CAS 1185319-70-3 follow standard laboratory protocols for nitrogen-containing heterocycles. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) is recommended during manipulation – a practical consideration often searched by laboratory technicians. The compound's stability profile makes it suitable for long-term storage under controlled conditions, an important factor for research continuity.

Future research directions for this compound may explore its structure-property relationships in greater depth, particularly regarding solubility enhancement and metabolic stability – key parameters in current druglikeness evaluations. The growing intersection between artificial intelligence in drug discovery and experimental chemistry suggests potential for in silico screening of derivatives based on this core structure, addressing trending searches about "AI-assisted molecular design."

In summary, 3-Chloro-N-(4-piperidinylmethyl)-2-quinoxalinamine hydrochloride represents a multifaceted research tool with applications spanning from medicinal chemistry to biochemical probing. Its CAS 1185319-70-3 identifier serves as a gateway to extensive scientific literature, while its structural features continue to inspire novel therapeutic strategies. As the pharmaceutical industry evolves toward more targeted therapies, compounds like this will remain at the forefront of innovative drug development pipelines.